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This guide provides an objective comparison of the performance of two primary synthetic

vitamin K3 analogs, Menadione Sodium Bisulfite (MSB) and Menadione Nicotinamide Bisulfite

(MNB), in swine. The information is supported by experimental data to assist in the selection of

the most appropriate vitamin K source for research and feed formulation.

Introduction to Synthetic Vitamin K3 Analogs
Vitamin K is a crucial fat-soluble vitamin essential for blood coagulation and bone metabolism

in swine.[1][2] While naturally occurring vitamin K (K1 and K2) is present in some feedstuffs,

synthetic vitamin K3 (menadione) analogs are widely used in swine diets to ensure adequate

levels and prevent deficiency symptoms such as prolonged blood clotting time and

hemorrhages.[1] The two most common water-soluble forms of menadione used in the swine

industry are Menadione Sodium Bisulfite (MSB) and Menadione Nicotinamide Bisulfite (MNB).

[2] This guide will delve into a head-to-head comparison of these two analogs based on their

stability, bioavailability, and impact on swine performance.

Data Presentation: A Comparative Analysis
The following tables summarize the quantitative data from various studies, offering a clear

comparison between MSB and MNB.
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Table 1: Stability of Vitamin K3 Analogs in Swine Feed

Processing
Method

Parameter
MSB Recovery
(%)

MNB Recovery
(%)

Reference

Extrusion 100°C 64.67 72.74 [3]

135°C - - [3]

Pelleting
Low Temp/Low

Ratio
75.49 86.21 [3]

High Temp/High

Ratio
- - [3]

Higher recovery rates indicate greater stability.

Table 2: Bioavailability and Performance of Vitamin K3 Analogs in Growing Pigs
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Parameter MSB MNB Conclusion Reference

Menadione

Blood

Concentration

(post-

administration)

No significant

difference

No significant

difference

Both forms are

bioavailable, with

no significant

difference in

absorption

observed.

[4]

Live Weight
No significant

difference

No significant

difference

At the tested

inclusion levels,

both MSB and

MNB supported

similar growth.

[4]

Food Intake
No significant

difference

No significant

difference

Vitamin K3

source did not

significantly

impact feed

consumption.

[4]

Gain/Food Ratio
No significant

difference

No significant

difference

Feed efficiency

was comparable

between the two

vitamin K3

sources.

[4]

Table 3: Tolerance of Menadione Nicotinamide Bisulfite (MNB) in Growing Pigs
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MNB
Inclusion
Level
(mg/kg diet)

Live Weight Food Intake
Gain/Food
Ratio

Plasma AST
& ALT

Reference

100

No significant

difference vs.

control

No significant

difference vs.

control

No significant

difference vs.

control

No significant

difference vs.

control

[4]

500

No significant

difference vs.

control

No significant

difference vs.

control

No significant

difference vs.

control

Significant

increase vs.

control

[4]

2500

No significant

difference vs.

control

No significant

difference vs.

control

No significant

difference vs.

control

Significant

increase vs.

control

[4]

AST: Aspartate Aminotransferase, ALT: Alanine Aminotransferase. Increased levels can indicate

liver stress.

Key Findings and Interpretation
The available data suggests that while both MSB and MNB are effective sources of vitamin K3

for swine, MNB demonstrates superior stability during feed processing, particularly under high-

temperature conditions like extrusion and pelleting.[3] This enhanced stability can lead to a

more consistent and predictable level of vitamin K activity in the final feed.

In terms of bioavailability, one study found no significant difference in the blood concentrations

of menadione after administration of either MSB or MNB, indicating that both are effectively

absorbed by the pig.[4] This study also showed no significant differences in growth

performance (live weight, food intake, and gain/food ratio) between pigs fed diets

supplemented with either MSB or MNB at standard inclusion levels.[4]

However, it is important to consider the tolerance of higher inclusion levels. The study on MNB

tolerance indicated that while growth performance was not affected even at high doses (up to

2500 mg/kg), there was a significant increase in plasma liver enzymes (AST and ALT) at 500

and 2500 mg/kg, suggesting potential for liver stress at these elevated levels.[4]
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Experimental Protocols
1. Bioavailability and Tolerance Study of MNB vs. MSB

Objective: To evaluate the bioavailability of MNB compared to MSB and to determine the

tolerance of growing pigs to high levels of MNB.

Animals: Growing pigs.

Experimental Design:

Bioavailability: Pigs were given feed containing either MNB or equivalent amounts of MSB

and nicotinamide. Blood samples were collected at set times post-feeding to measure

menadione and nicotinamide concentrations.

Tolerance: Pigs were fed diets containing graded amounts of MNB (100, 500, and 2500

mg/kg) for 28 days. A control group received an unsupplemented diet.

Parameters Measured:

Bioavailability: Menadione and nicotinamide concentrations in blood.

Tolerance: Live weight, food intake, gain/food ratio, hemoglobin, bilirubin, plasma

aspartate aminotransferase (AST), and alanine aminotransferase (ALT).

Reference:[4]

2. Stability Study of Vitamin K3 Analogs in Swine Feed

Objective: To determine the stability of different sources and formulations of vitamin K3

during feed processing (extrusion and pelleting).

Vitamin K3 Sources: Menadione Sodium Bisulfite (MSB) and Menadione Nicotinamide

Bisulfite (MNB).

Experimental Design:
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Extrusion: Swine diets containing the different vitamin K3 sources were extruded at two

different temperatures (100°C and 135°C).

Pelleting: Diets were pelleted under different conditions of temperature (low vs. high) and

die length-to-diameter ratio (low vs. high).

Parameter Measured: Recovery of vitamin K3 in the processed feed, determined by

analytical methods.

Reference:[3]
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Experimental Workflow for Vitamin K3 Analog Comparison in Swine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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